Cas no 109159-87-7 (2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-3,4-dimethyl-)
109159-87-7 structure
Product Name:2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-3,4-dimethyl-
CAS No:109159-87-7
MF:C13H14O3
MW:218.248464107513
CID:1188422
Update Time:2024-08-03
2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-3,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-3,4-dimethyl-
- 6-ethyl-7-hydroxy-3,4-dimethyl-coumarin
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- Inchi: 1S/C13H14O3/c1-4-9-5-10-7(2)8(3)13(15)16-12(10)6-11(9)14/h5-6,14H,4H2,1-3H3
- InChI Key: QHKPUJRVXOQYAT-UHFFFAOYSA-N
- SMILES: C1(=O)OC2=CC(O)=C(CC)C=C2C(C)=C1C
Computed Properties
- Exact Mass: 218.09432
Experimental Properties
- Density: 1.184±0.06 g/cm3(Predicted)
- Melting Point: 250.0-251.0 °C
- Boiling Point: 394.7±42.0 °C(Predicted)
- PSA: 46.53
- pka: 8.43±0.20(Predicted)
2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-3,4-dimethyl- Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
109159-87-7 (2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-3,4-dimethyl-) Related Products
- 2555-28-4(4-Methylherniarin)
- 2555-30-8(7-Hydroxy-4-phenyl-2H-chromen-2-one)
- 90-33-5(4-Methylumbelliferone)
- 524-12-9(Wedelolactone)
- 157101-77-4(7-Hydroxy-4-(methoxymethyl)coumarin)
- 2373-31-1(6-Hydroxy-4-methylcoumarin)
- 607-71-6(4-Methylcoumarin)
- 2747-05-9(4-Methylumbelliferyl acetate)
- 87-05-8(7-Ethoxy-4-methylcoumarin)
- 2107-76-8(5,7-Dihydroxy-4-methylcoumarin)
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